Cas no 755756-85-5 (3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-[3-(trifluoromethyl)phenyl]-)

• Product Name: 3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-[3-(trifluoromethyl)phenyl]-
• CAS No: 755756-85-5
• MF: C₁₈H₁₀ClF₃N₄S
• MW: 406.812011241913
• CID: 1777997
• Update Time: 2024-11-27

3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-[3-(trifluoromethyl)phenyl]-
• 3-Pyridinecarbonitrile, 2-chloro-5-[2-(methylthio)-4-pyrimidinyl]-6-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C18H10ClF3N4S/c1-27-17-24-6-5-14(25-17)13-8-11(9-23)16(19)26-15(13)10-3-2-4-12(7-10)18(20,21)22/h2-8H,1H3
• InChI Key： MFXWHGRMOLTQSV-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=CC=CC(C(F)(F)F)=C2)=C(C2C=CN=C(SC)N=2)C=C1C#N

Computed Properties

• Exact Mass: 406.0269

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 509.3±50.0 °C(Predicted)
• PSA: 62.46
• pka: -2.38±0.31(Predicted)